Cas no 2248298-21-5 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1H-pyrrole-3-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1H-pyrrole-3-carboxylate
• CAS No: 2248298-21-5
• MF: C₁₃H₈N₂O₄
• MW: 256.213623046875
• CID: 6456205
• PubChem ID: 165725408
• Update Time: 2025-06-29

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1H-pyrrole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2248298-21-5
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1H-pyrrole-3-carboxylate
• EN300-6513240

• Inchi： 1S/C13H8N2O4/c16-11-9-3-1-2-4-10(9)12(17)15(11)19-13(18)8-5-6-14-7-8/h1-7,14H
• InChI Key： NFIIXOYVNSFRRE-UHFFFAOYSA-N
• SMILES： O(C(C1C=CNC=1)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 256.04840674g/mol
• Monoisotopic Mass: 256.04840674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 399
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 79.5Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1H-pyrrole-3-carboxylate

1,3-Dioxo-2,3-dihydro-1H-isoindol-2-yl 1H-pyrrole-3-carboxylate: A Comprehensive Overview

The compound with CAS No. 2248298-21-5, commonly referred to as 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1H-pyrrole-3-carboxylate, has garnered significant attention in the scientific community due to its unique structural properties and potential applications in various fields. This compound is a derivative of isoindole and pyrrole, two well-known heterocyclic systems that are widely studied for their versatile reactivity and biological activity. Recent advancements in synthetic methodologies have enabled researchers to explore the synthesis, characterization, and functionalization of this compound, paving the way for its utilization in drug discovery, material science, and beyond.

Structural Insights and Synthesis

The molecular structure of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1H-pyrrole-3-carboxylate is characterized by a fused isoindole ring system and a pyrrole moiety connected via a carboxylate linkage. The isoindole ring contributes to the compound's aromaticity and rigidity, while the pyrrole group introduces electron-deficient characteristics due to its conjugated π-system. This combination makes the compound highly susceptible to various nucleophilic and electrophilic reactions, rendering it an excellent substrate for further functionalization.

Recent studies have focused on optimizing the synthesis of this compound through environmentally friendly and cost-effective routes. For instance, researchers have employed microwave-assisted synthesis to accelerate the formation of the isoindole core while minimizing side reactions. Additionally, the use of recyclable catalysts has been explored to enhance the sustainability of the synthesis process. These advancements not only improve the yield but also reduce the environmental footprint associated with its production.

Functional Properties and Applications

The functional properties of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1H-pyrrole-3-carboxylate are primarily dictated by its electronic structure and stereochemistry. The compound exhibits strong fluorescence under UV light due to its conjugated π-systems, making it a promising candidate for applications in optoelectronics and sensors. Furthermore, its ability to form stable metal complexes has led to its exploration as a ligand in catalytic systems.

In the field of drug discovery, this compound has shown potential as a scaffold for designing bioactive molecules. Its structural flexibility allows for the incorporation of various functional groups that can modulate its pharmacokinetic properties. Recent research has demonstrated that derivatives of this compound exhibit anti-inflammatory and antioxidant activities, suggesting their potential utility in treating chronic diseases such as neurodegenerative disorders and cardiovascular conditions.

Current Research Trends and Future Directions

The scientific community is increasingly focusing on leveraging computational chemistry tools to predict the behavior of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yli pyrrole derivatives under different conditions. Molecular docking studies have revealed that these compounds can interact with key biological targets such as enzymes and receptors with high affinity. This insight is crucial for designing more effective drug candidates with improved selectivity.

Another emerging trend is the integration of this compound into supramolecular assemblies. By exploiting its ability to form hydrogen bonds and π–π interactions, researchers are exploring its use in constructing self-assembled nanostructures for applications in drug delivery and imaging.

In conclusion, 1,3-dioxo - 2 , 3 - dihydro - 1 H - isoindol - 2 - yl 1 H - pyrrole - 3 - carboxylate ( CAS No . 2248298 - 21 -5 ) represents a versatile platform for advancing chemical research across multiple disciplines . With ongoing efforts to enhance its synthesis , characterize its properties , and explore its applications , this compound is poised to make significant contributions to both academic and industrial sectors . As research continues to unravel its full potential , it is anticipated that new breakthroughs will emerge , further solidifying its role as a key player in modern chemistry .